12-Methoxypodocarpa-8,11,13-trien-15-al

• IUPAC Name: 6-methoxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carbaldehyde
• InChI: InChI=1S/C18H24O2/c1-17(12-19)9-4-10-18(2)15-11-14(20-3)7-5-13(15)6-8-16(17)18/h5,7,11-12,16H,4,6,8-10H2,1-3H3
• InChI Key: XFBMUCKBDHHVRE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2(C1CCC3=C2C=C(C=C3)OC)C)C=O
• Molecular Formula: C18H24O2
• DSSTOX Substance ID: DTXSID90297366
• Molecular Weight: 272.4 g/mol
• CAS RN: 16826-83-8

Description

12-Methoxypodocarpa-8,11,13-trien-15-al (MPT) is a natural product isolated from the bark of Podocarpus nagi. It has been found to have significant biological activities, including anti-cancer, anti-inflammatory, and anti-oxidant effects. In recent years, MPT has gained attention from the scientific community due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 12-Methoxypodocarpa-8,11,13-trien-15-al is not fully understood. However, it is believed that 12-Methoxypodocarpa-8,11,13-trien-15-al exerts its biological effects through multiple pathways. 12-Methoxypodocarpa-8,11,13-trien-15-al has been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. 12-Methoxypodocarpa-8,11,13-trien-15-al has also been found to induce cell death in cancer cells by activating apoptosis pathways.
Biochemical and Physiological Effects:
12-Methoxypodocarpa-8,11,13-trien-15-al has been found to have several biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 12-Methoxypodocarpa-8,11,13-trien-15-al has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, 12-Methoxypodocarpa-8,11,13-trien-15-al has been found to reduce oxidative stress by scavenging free radicals and increasing the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

12-Methoxypodocarpa-8,11,13-trien-15-al has several advantages for lab experiments. It is readily available and can be synthesized through chemical methods. 12-Methoxypodocarpa-8,11,13-trien-15-al has also been extensively studied for its biological activities, making it a well-established compound for research. However, there are also some limitations to using 12-Methoxypodocarpa-8,11,13-trien-15-al in lab experiments. 12-Methoxypodocarpa-8,11,13-trien-15-al has low solubility in water, which can make it difficult to use in certain assays. Additionally, 12-Methoxypodocarpa-8,11,13-trien-15-al has not been extensively studied for its toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on 12-Methoxypodocarpa-8,11,13-trien-15-al. One area of research is the development of 12-Methoxypodocarpa-8,11,13-trien-15-al as a therapeutic agent for cancer. Further studies are needed to determine the optimal dosage and administration of 12-Methoxypodocarpa-8,11,13-trien-15-al for cancer treatment. Another area of research is the development of 12-Methoxypodocarpa-8,11,13-trien-15-al as an anti-inflammatory agent. Further studies are needed to determine the mechanism of action of 12-Methoxypodocarpa-8,11,13-trien-15-al and its potential for use in treating inflammatory diseases. Additionally, studies are needed to determine the toxicity and safety of 12-Methoxypodocarpa-8,11,13-trien-15-al for use in humans.

Synthesis Methods

12-Methoxypodocarpa-8,11,13-trien-15-al can be synthesized through several methods. One of the most common methods is the extraction of 12-Methoxypodocarpa-8,11,13-trien-15-al from the bark of Podocarpus nagi. Another method is the chemical synthesis of 12-Methoxypodocarpa-8,11,13-trien-15-al through a series of reactions, starting from commercially available starting materials. The chemical synthesis of 12-Methoxypodocarpa-8,11,13-trien-15-al is more efficient and cost-effective than the extraction method.

Scientific Research Applications

12-Methoxypodocarpa-8,11,13-trien-15-al has been extensively studied for its potential therapeutic applications. It has been found to have anti-cancer effects against various types of cancer cells, including breast, lung, and colon cancer cells. 12-Methoxypodocarpa-8,11,13-trien-15-al has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Additionally, 12-Methoxypodocarpa-8,11,13-trien-15-al has been found to have anti-oxidant effects by scavenging free radicals and reducing oxidative stress.